Cas no 1516-80-9 (Ethoxy(triphenyl)silane)

• Product Name: Ethoxy(triphenyl)silane
• CAS No: 1516-80-9
• MF: C₂₀H₂₀OSi
• MW: 304.457706451416
• MDL: MFCD00053752
• CID: 193702
• PubChem ID: 73695
• Update Time: 2025-11-02

Ethoxy(triphenyl)silane Chemical and Physical Properties

Names and Identifiers

• Benzene,1,1',1''-(ethoxysilylidyne)tris-
• ethoxy(triphenyl)silane
• Ethoxytriphenylsilane
• Triphenyl Ethoxysilane
• TRIPHENYLETHOXYSILANE, tech-95
• Aethoxy-triphenyl-silan
• Ethyl triphenylsilyl ether
• Silane,ethoxytriphenyl
• ethoxytriphenyl-silan
• ethoxytriphenyl-Silane
• (Triphenylsiloxy)ethane
• Silane, ethoxytriphenyl-
• TRIPHENYLETHOXYSILANE
• C20H20OSi
• NSC 93020
• A884071
• NSC93020
• Athoxyltriphenylsilan
• 1516-80-9
• EINECS 216-170-6
• AS-64966
• ZVJXKUWNRVOUTI-UHFFFAOYSA-N
• AKOS024334166
• BAA51680
• MFCD00053752
• E1360
• Benzene, 1,1',1''-(ethoxysilylidyne)tris-
• SCHEMBL238216
• DTXSID5061746
• CS-0187386
• NSC-93020
• T71819
• NS00045138
• Thoxytriphenylsilane
• S20550
• Ethoxy(triphenyl)silane

• MDL： MFCD00053752
• Inchi： 1S/C20H20OSi/c1-2-21-22(18-12-6-3-7-13-18,19-14-8-4-9-15-19)20-16-10-5-11-17-20/h3-17H,2H2,1H3
• InChI Key： ZVJXKUWNRVOUTI-UHFFFAOYSA-N
• SMILES： [Si](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)OCC

Computed Properties

• Exact Mass: 304.12800
• Monoisotopic Mass: 304.128
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 9.2A^2

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: 63.0 to 67.0 deg-C
• Boiling Point: 344°C(lit.)
• Flash Point: >200°C
• Refractive Index: 1.588
• PSA: 9.23000
• LogP: 2.69000
• λmax: 263(lit.)
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Ethoxy(triphenyl)silane Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• TSCA：Yes
• Risk Phrases：R36/37/38
• Storage Condition：Room temperature storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Other Chemical Reagents Organic Metal Reagents

Additional information on Ethoxy(triphenyl)silane

Comprehensive Guide to Ethoxy(triphenyl)silane (CAS No. 1516-80-9): Properties, Applications, and Industry Insights

Ethoxy(triphenyl)silane (CAS No. 1516-80-9) is a versatile organosilicon compound widely used in industrial and research applications. This compound, also known as triphenylethoxysilane, belongs to the family of silane coupling agents, which are critical for enhancing material compatibility and performance in coatings, adhesives, and polymers. Its molecular structure, featuring a silicon atom bonded to three phenyl groups and one ethoxy group, provides unique reactivity and stability, making it valuable in advanced material science.

One of the key reasons for the growing interest in Ethoxy(triphenyl)silane is its role in surface modification and hydrophobization. Researchers and manufacturers frequently search for solutions to improve water resistance and adhesion in materials like glass, ceramics, and metals. This compound acts as an effective crosslinking agent, forming durable bonds between organic and inorganic interfaces. Recent trends in nanotechnology and green chemistry have further amplified its relevance, as industries seek eco-friendly alternatives to traditional surface treatments.

In the pharmaceutical and agrochemical sectors, CAS No. 1516-80-9 is explored for its potential as an intermediate in synthesizing specialized silicon-based compounds. Its ability to introduce phenyl groups into molecular frameworks makes it useful for designing bioactive molecules. Additionally, the compound’s stability under mild conditions aligns with the demand for sustainable chemical processes, a hot topic in modern chemistry. Users often inquire about its synthesis methods, with recent studies highlighting catalytic approaches to reduce energy consumption.

The electronics industry also leverages Ethoxy(triphenyl)silane for dielectric materials and semiconductor coatings. As devices shrink and performance demands increase, materials with low electrical conductivity and high thermal resistance are essential. Searches for high-performance silicones often lead to this compound, given its compatibility with microelectronic fabrication processes. Innovations in flexible electronics and wearable technology further drive its adoption.

From a safety and handling perspective, Ethoxy(triphenyl)silane requires standard laboratory precautions, such as ventilation and protective equipment. While not classified as hazardous under normal conditions, its storage stability and solubility in organic solvents like toluene and THF are frequently discussed in technical forums. Environmental considerations, including biodegradability and regulatory compliance, are increasingly prominent in user queries, reflecting broader industry shifts toward responsible chemical use.

In summary, CAS No. 1516-80-9 exemplifies the intersection of innovation and practicality in silane chemistry. Whether for material science, electronics, or pharmaceutical applications, its multifunctional properties continue to attract attention. As industries prioritize efficiency and sustainability, this compound is poised to remain a focal point in research and development.